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Compound of Interest

Compound Name: TVB-2640

Cat. No.: B1150167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal protocols for

TVB-2640, a potent and selective inhibitor of Fatty Acid Synthase (FASN). Adherence to these

guidelines is critical to ensure a safe laboratory environment and the integrity of your research.

Immediate Safety and Handling Protocols
TVB-2640, also known as Denifanstat, is an orally active small molecule for research use.[1][2]

[3] While specific hazard classifications may vary, it is prudent to handle this compound with the

care required for all potent research chemicals.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against accidental exposure. The following equipment

should be worn at all times when handling TVB-2640:
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for handling large quantities or

if dust is generated.

Minimizes inhalation of the

compound.

Handling and Storage
Proper handling and storage are crucial for maintaining the stability and integrity of TVB-2640.

Parameter Guideline

Handling

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust. Handle in a well-

ventilated area or under a fume hood.

Storage (Solid) Store at -20°C for long-term storage.[4]

Storage (In Solution) Store solutions at -80°C.[1]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[5][6]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation develops.[5]

[6]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[5][6]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.[6]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Cleanup:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Wear Appropriate PPE: Don the full PPE as outlined above.

Contain the Spill: For solid spills, carefully sweep or vacuum the material, avoiding dust

generation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Collect Waste: Place the contained spill material into a sealed, labeled container for

hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
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Dispose of Waste: Dispose of all contaminated materials as hazardous waste according to

local, state, and federal regulations.

Disposal:

Dispose of unused TVB-2640 and any contaminated materials as hazardous chemical waste.

Follow all applicable institutional and governmental regulations for chemical waste disposal.

Scientific Context and Experimental Protocols
TVB-2640 is a potent inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the de novo

synthesis of fatty acids. FASN is often overexpressed in cancer cells and is implicated in

various metabolic diseases.

FASN Signaling Pathway
The diagram below illustrates a simplified signaling pathway involving FASN. Growth factor

signaling through pathways like PI3K/Akt can lead to the activation of SREBP-1, a transcription

factor that upregulates the expression of FASN. FASN then catalyzes the synthesis of

palmitate, which is a precursor for various lipids required for cell growth and proliferation. TVB-
2640 directly inhibits the enzymatic activity of FASN, thereby blocking this pathway.
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Caption: Simplified FASN Signaling Pathway and Inhibition by TVB-2640.
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Experimental Protocol: In Vitro FASN Inhibition Assay
This protocol outlines a general method for assessing the inhibitory activity of TVB-2640 on

FASN in a cell-free system.

Objective: To determine the IC50 of TVB-2640 against purified FASN enzyme.

Materials:

Purified FASN enzyme

TVB-2640 (Denifanstat)

Acetyl-CoA

Malonyl-CoA

NADPH

Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.0, containing 1 mM EDTA and 1 mM

DTT)

96-well UV-transparent microplate

Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Prepare TVB-2640 Dilutions: Prepare a serial dilution of TVB-2640 in DMSO or a suitable

solvent. Further dilute these stock solutions in the assay buffer to the final desired

concentrations.

Prepare Reaction Mixture: In each well of the 96-well plate, prepare a reaction mixture

containing the assay buffer, acetyl-CoA, and NADPH.

Add TVB-2640: Add the diluted TVB-2640 or vehicle control (DMSO) to the respective wells.

Add FASN Enzyme: Add the purified FASN enzyme to all wells except for the negative

control wells.
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Pre-incubation: Incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow the

inhibitor to bind to the enzyme.

Initiate Reaction: Initiate the enzymatic reaction by adding malonyl-CoA to all wells.

Monitor NADPH Oxidation: Immediately begin monitoring the decrease in absorbance at 340

nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-15 minutes). The

oxidation of NADPH to NADP+ results in a decrease in absorbance at this wavelength.

Data Analysis:

Calculate the rate of NADPH oxidation for each concentration of TVB-2640.

Normalize the data to the vehicle control (100% activity) and a no-enzyme control (0%

activity).

Plot the percentage of FASN inhibition against the logarithm of the TVB-2640
concentration.

Determine the IC50 value by fitting the data to a suitable dose-response curve.

This comprehensive guide is intended to provide essential information for the safe and effective

use of TVB-2640 in a research setting. Always consult your institution's specific safety

protocols and the manufacturer's Safety Data Sheet for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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